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Compound of Interest

Compound Name: D-(+)-Talose-13C-2

Cat. No.: B12390722

Get Quote

Introduction & Scope
D-(+)-Talose is the C-2 epimer of D-galactose and the C-4 epimer of D-mannose. Unlike

glucose, which exists predominantly (>99%) in pyranose forms, D-talose exhibits a complex

mutarotational equilibrium in aqueous solution containing significant fractions of both pyranose

(α/β) and furanose (α/β) tautomers.

The introduction of a 13C-label at position C2 (D-(+)-Talose-13C-2) dramatically alters the

NMR acquisition strategy. The C2 resonance becomes the dominant spectral feature, allowing

for rapid, high-sensitivity quantification of tautomeric ratios without the long acquisition times

required for natural abundance 13C-NMR. This protocol outlines the methodology to prepare,

acquire, and analyze this specific isotopologue.

Key Technical Challenges
Mutarotation Equilibrium: The sample must be fully equilibrated to obtain reproducible

isomeric ratios.

Spectral Overlap: The four isomers (α-pyr, β-pyr, α-fur, β-fur) have distinct but closely spaced

C2 chemical shifts.
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Relaxation Dynamics: The 13C-enrichment at C2 alters relaxation pathways (CSA and

dipole-dipole), necessitating optimized inter-pulse delays for quantitative accuracy.

Chemical & Physical Properties
Property Specification

Compound Name D-(+)-Talose-2-13C

Label Position Carbon-2 (Aldehyde adjacent)

Enrichment >99 atom % 13C

Molecular Weight 181.16 g/mol (approx., labeled)

Solubility Highly soluble in Water/D2O

Equilibrium State
Mixture of 4 cyclic hemiacetals + trace acyclic

aldehyde

Experimental Protocol
Materials and Reagents

Analyte: 5–10 mg D-(+)-Talose-13C-2.

Solvent: Deuterium Oxide (D2O), 99.9% D.

Internal Standard: DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP (sodium

trimethylsilylpropanesulfonate) for chemical shift referencing (0.00 ppm).

NMR Tube: 5 mm high-precision borosilicate glass (e.g., Wilmad 535-PP).

Sample Preparation Workflow
Rationale: Talose mutarotates slowly compared to some sugars. Immediate analysis after

dissolution will yield a spectrum dominated by the crystalline form (usually α-pyranose), leading

to incorrect quantitation.
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Weighing
5-10 mg Talose-13C-2

Dissolution
0.6 mL D2O

Equilibration
24h @ 25°C

or 2h @ 40°C

Critical Step Reference
Add 10 uL DSS

Transfer
To 5mm NMR Tube

Click to download full resolution via product page

Figure 1: Sample preparation workflow emphasizing the mandatory equilibration step to

stabilize tautomeric ratios.

Instrument Configuration (500 MHz+)
Probe: 5 mm Broadband Observe (BBO) or CryoProbe optimized for 13C sensitivity.

Temperature: 298 K (25.0 °C) ± 0.1 K. Temperature stability is vital as tautomeric equilibria

are temperature-dependent.

Acquisition Parameters (Bruker Standard)
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Parameter Value Rationale

Pulse Sequence zgig (Inverse Gated) or zgpg30

zgig suppresses NOE for

quantitative accuracy; zgpg30

maximizes S/N for detection.

Spectral Width (SW) 240 ppm

Covers carbonyls (acyclic form

~205 ppm) and methyl

standards (0 ppm).

Transmitter Offset (O1P) 100 ppm
Centers the window on the

carbohydrate region.

Relaxation Delay (D1) 10–20 s

Critical: Although C2 is

protonated (fast relaxation),

13C-13C dipole relaxation is

absent (unless uniformly

labeled). A long D1 ensures full

magnetization recovery for

accurate integration of

isomers.

Acquisition Time (AQ) 1.0–1.5 s
Sufficient for high digital

resolution.

Scans (NS) 16–64

Low scan count is possible

due to >99% enrichment

(approx. 100x sensitivity gain

over natural abundance).

Decoupling WALTZ-16
Standard proton decoupling

during acquisition.

Data Processing & Analysis
Processing Steps

Window Function: Apply an exponential multiplication (EM) with Line Broadening (LB) = 0.3–

0.5 Hz.
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Phasing: Perform manual phasing. The high intensity of C2 signals can make automated

phasing algorithms erratic.

Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial, order 3-

5) to ensure accurate integration.

Referencing: Set the DSS methyl signal to 0.00 ppm.

Spectral Interpretation (The "Fingerprint")
In a natural abundance spectrum, all carbons (C1-C6) appear with equal probability. In D-

Talose-13C-2, the spectrum will be dominated by four intense signals in the 70–75 ppm region,

corresponding to the C2 positions of the four isomers.

C2 Chemical Shift Region: 70.0 – 75.0 ppm.

Coupling Patterns:

1J(C2, H2): Decoupled (singlet).

1J(C2, C1) / 1J(C2, C3): Not observed (unless C1/C3 are also labeled).

Result: The signals appear as sharp singlets.

Expected Isomeric Distribution (Equilibrium in D2O at 25°C)
Unlike Glucose, Talose has a high furanose content.

Isomer Approx. Abundance (%) Expected C2 Shift (ppm)*

α-D-Talopyranose ~29% ~70.5

β-D-Talopyranose ~20% ~71.8

α-D-Talofuranose ~20% ~72-74

β-D-Talofuranose ~11% ~72-74

*Note: Exact shifts are solvent/temperature dependent. Assignment should be confirmed via

HSQC if absolute isomer identification is required.
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Mutarotation Pathway Diagram
Understanding the connectivity helps in assigning the signals if exchange spectroscopy (EXSY)

is performed.

Acyclic Aldehyde
(Trace Intermediate)

α-Furanose
(C2 ~73 ppm)

Fast

β-Furanose
(C2 ~73 ppm)

Fast

α-Pyranose
(C2 ~70.5 ppm)

Slow

β-Pyranose
(C2 ~71.8 ppm)

Slow

Click to download full resolution via product page

Figure 2: Mutarotation equilibrium of D-Talose. The acyclic form acts as the intermediate.[1]

Furanose ring opening/closing is generally faster than pyranose.[2]

Troubleshooting & Validation
Self-Validating the Protocol

Check 1 (Equilibrium): Acquire a spectrum at t=0 and t=24h. If the peak ratios change, the

sample was not at equilibrium.

Check 2 (Quantitative Accuracy): The sum of the integrals of the four C2 peaks should

account for >95% of the total signal intensity in the carbohydrate region.

Check 3 (Purity): A signal at ~205 ppm indicates a high concentration of the acyclic

aldehyde, which is rare but possible in high temperatures or specific pH conditions.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12390722/docs?utm_src=pdf-body-img#application-note-13c-nmr-spectroscopy-of-d-talose-13c-2
https://www3.nd.edu/~aseriann/joc1.pdf
https://pub.epsilon.slu.se/26257/1/alexandersson_e_et_al_211202.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Common Artifacts
Broadening: If C2 peaks are broad, check for paramagnetic impurities or poor temperature

regulation (chemical exchange broadening).

Satellites: Tiny sidebands (0.55% height) may be visible due to coupling with natural

abundance C1/C3, but these are negligible for standard analysis.

References
Angyal, S. J. (1984). The Composition of Reducing Sugars in Solution. Advances in

Carbohydrate Chemistry and Biochemistry, 42, 15-68.

Serianni, A. S., et al. (1982). Carbon-13-enriched carbohydrates: preparation of triose,

tetrose, and pentose-2-uloses. Canadian Journal of Chemistry, 60(24).

Maples, C. R., et al. (2023). Obtaining Pure 1H NMR Spectra of Individual Pyranose and

Furanose Anomers. The Journal of Organic Chemistry.

Barclay, T., et al. (2012).[3] Observation of the keto tautomer of D-fructose in D2O using 1H

NMR spectroscopy. Carbohydrate Research, 347, 136-141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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